molecular formula C14H14N4O2 B14606179 9-benzyl-1,8-dimethyl-3,9-dihydro-1H-purine-2,6-dione CAS No. 61080-46-4

9-benzyl-1,8-dimethyl-3,9-dihydro-1H-purine-2,6-dione

Cat. No.: B14606179
CAS No.: 61080-46-4
M. Wt: 270.29 g/mol
InChI Key: LFZJGQSDRWRZIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

9-Benzyl-1,8-dimethyl-3,9-dihydro-1H-purine-2,6-dione is a xanthine derivative characterized by a benzyl group at position 9 and methyl groups at positions 1 and 8. This substitution pattern distinguishes it from natural xanthine (3,9-dihydro-1H-purine-2,6-dione), which lacks alkyl or aryl substituents .

Properties

CAS No.

61080-46-4

Molecular Formula

C14H14N4O2

Molecular Weight

270.29 g/mol

IUPAC Name

9-benzyl-1,8-dimethyl-3H-purine-2,6-dione

InChI

InChI=1S/C14H14N4O2/c1-9-15-11-12(16-14(20)17(2)13(11)19)18(9)8-10-6-4-3-5-7-10/h3-7H,8H2,1-2H3,(H,16,20)

InChI Key

LFZJGQSDRWRZIR-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(N1CC3=CC=CC=C3)NC(=O)N(C2=O)C

Origin of Product

United States

Comparison with Similar Compounds

Substitution Patterns and Molecular Properties

The table below compares substituents and molecular properties of structurally related purine-2,6-dione derivatives:

Compound Name Substituents (Positions) Molecular Formula Key Properties Reference
9-Benzyl-1,8-dimethyl-3,9-dihydro-1H-purine-2,6-dione 1-Me, 8-Me, 9-Bn C₁₄H₁₄N₄O₂ High lipophilicity, potential CNS activity N/A
3-(2-Chlorobenzyl)-8-methyl-3,9-dihydro-1H-purine-2,6-dione (Compound 9) 3-(2-Cl-Bn), 8-Me C₁₃H₁₁ClN₄O₂ Melting point >300°C, antitumor activity
8-Cyclopentyl-1,3-bis(propyl-2,3-d₂)-3,9-dihydro-1H-purine-2,6-dione ([2H₄]DPCPX) 1,3-Pr-d₂, 8-Cp C₁₄H₁₈D₄N₄O₂ Adenosine A₁ receptor antagonist, deuterated for metabolic stability
1,3,9-Trimethyl-3,9-dihydro-1H-purine-2,6-dione (Isocaffeine) 1-Me, 3-Me, 9-Me C₈H₁₀N₄O₂ Caffeine impurity, stimulant properties
8-Hydroxy-3,9-dihydro-1H-purine-2,6-dione (8HX) 8-OH C₅H₄N₄O₃ Polar metabolite, antioxidant potential

Key Observations :

  • Lipophilicity : The benzyl group in the target compound increases hydrophobicity compared to polar derivatives like 8HX and methylated analogs like Isocaffeine .
  • Thermal Stability : High melting points (>300°C) are common in chlorobenzyl-substituted derivatives (e.g., Compound 9) due to strong intermolecular interactions .
  • Receptor Binding : Deuterated analogs like [2H₄]DPCPX highlight the role of substituent size and deuteration in optimizing receptor affinity and metabolic half-life .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.